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Compound of Interest

Compound Name: Bromperidol-d4-1

Cat. No.: B12413783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis

and purity specifications for Bromperidol-d4-1, a deuterated analog of the typical antipsychotic

drug Bromperidol. This document is intended to serve as a critical resource for researchers,

scientists, and drug development professionals utilizing Bromperidol-d4-1 in their work,

ensuring clarity on quality, purity, and analytical methodologies.

Certificate of Analysis: Quantitative Data
The Certificate of Analysis (CoA) for Bromperidol-d4-1 summarizes the quantitative data

obtained from various analytical tests. The following table represents a typical CoA, providing

key quality and purity specifications.
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Parameter Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Chemical Identity Conforms to structure Conforms ¹H-NMR, ²H-NMR, MS

Assay (by HPLC) ≥ 98.0% 99.5% HPLC-UV

Isotopic Purity (d4) ≥ 98% 99.2% Mass Spectrometry

Isotopic Enrichment ≥ 99 atom % D 99.6 atom % D Mass Spectrometry

Residual Solvents
Meets USP <467>

limits
Conforms GC-HS

Water Content (Karl

Fischer)
≤ 0.5% 0.15% KF Titration

Related Substances

(by HPLC)
HPLC-UV

Bromperidol (d0) ≤ 1.0% 0.2%

Any other single

impurity
≤ 0.5% 0.1%

Total Impurities ≤ 2.0% 0.4%

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Assay and Impurity Analysis

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).
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Mobile Phase: A gradient mixture of acetonitrile and a buffered aqueous solution (e.g., 0.1%

trifluoroacetic acid in water).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 245 nm.

Injection Volume: 10 µL.

Quantification: The concentration of Bromperidol-d4-1 and its impurities is determined by

comparing the peak areas to that of a certified reference standard.

Mass Spectrometry (MS) for Isotopic Purity and
Enrichment

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., electrospray ionization - ESI).

Method: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio

(m/z) of the molecular ions is measured.

Analysis: The isotopic distribution is analyzed to determine the percentage of the d4 species

relative to other isotopic variants (d0, d1, d2, d3). Isotopic enrichment is calculated based on

the relative abundance of the deuterium-containing ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Chemical Identity

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H-NMR: The proton NMR spectrum is used to confirm the overall structure of the molecule

by analyzing the chemical shifts, multiplicities, and integrations of the proton signals. The

absence or reduction of signals at the sites of deuteration provides evidence of successful

labeling.

²H-NMR: The deuterium NMR spectrum directly detects the deuterium nuclei, confirming the

positions of deuteration.
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Visualizations: Workflows and Signaling Pathways
Quality Control Experimental Workflow
The following diagram illustrates the typical workflow for the quality control testing of a batch of

Bromperidol-d4-1.
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Caption: Quality Control Workflow for Bromperidol-d4-1.
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Bromperidol Signaling Pathway
Bromperidol's primary mechanism of action involves the antagonism of dopamine D2

receptors.[1] The overactivity of dopaminergic pathways, particularly the mesolimbic pathway,

is associated with the positive symptoms of schizophrenia.[1] By blocking these receptors,

Bromperidol reduces dopaminergic neurotransmission.[1] The following diagram illustrates this

simplified signaling pathway.
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Caption: Simplified Dopamine D2 Receptor Antagonism by Bromperidol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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